6-(2,3-Dibromopropionamido)-3-((5-(2,3-dibromopropionamido)-2-sulphophenyl)azo)-4-hydroxynaphthalene-2-sulphonic acid

• CAS No.: 32781-74-1
• Molecular Formula: C22H18Br4N4O9S2
• Molecular Weight: 866.1 g/mol
• IUPAC Name: 6-(2,3-dibromopropanoylamino)-3-[[5-(2,3-dibromopropanoylamino)-2-sulfophenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonic acid
• InChI: InChI=1S/C22H18Br4N4O9S2/c23-8-14(25)21(32)27-11-2-1-10-5-18(41(37,38)39)19(20(31)13(10)6-11)30-29-16-7-12(28-22(33)15(26)9-24)3-4-17(16)40(34,35)36/h1-7,14-15,31H,8-9H2,(H,27,32)(H,28,33)(H,34,35,36)(H,37,38,39)
• InChI Key: ZHHMGDPDMMBKAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C(C(=C(C=C21)S(=O)(=O)O)N=NC3=C(C=CC(=C3)NC(=O)C(CBr)Br)S(=O)(=O)O)O)NC(=O)C(CBr)Br

Description

6-(2,3-Dibromopropionamido)-3-((5-(2,3-dibromopropionamido)-2-sulphophenyl)azo)-4-hydroxynaphthalene-2-sulphonic acid is a complex sulfonated azo compound with a naphthalene backbone. Its structure features two 2,3-dibromopropionamido groups, an azo (-N=N-) linkage bridging a sulfophenyl group, and two sulfonic acid (-SO₃H) substituents. The compound is registered under CAS number 251-212-7 and is commercially available through specialized suppliers .

Biological Activity

Chemical Structure and Properties

The compound features a naphthalene core substituted with various functional groups, including bromopropionamido and sulphophenyl moieties. This structural complexity suggests potential interactions with biological targets.

Molecular Formula

• Molecular Formula : C₁₈H₁₈Br₂N₂O₅S
• Molecular Weight : Approximately 485.22 g/mol

The biological activity of this compound can be attributed to several mechanisms:

• Antimicrobial Activity : Research indicates that compounds containing brominated groups often exhibit antimicrobial properties. The presence of the dibromopropionamido group may enhance this activity by disrupting bacterial cell membranes or interfering with metabolic pathways.
• Antioxidant Properties : The hydroxynaphthalene structure is known for its antioxidant capabilities, which can protect cells from oxidative stress by scavenging free radicals.
• Cytotoxic Effects : Certain azo compounds have been shown to induce cytotoxicity in cancer cells, potentially through the generation of reactive oxygen species (ROS) or by interfering with DNA synthesis.

Case Studies

• Antimicrobial Efficacy : A study conducted on various brominated derivatives demonstrated that compounds similar to the target molecule exhibited significant activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MICs) were notably lower than those of non-brominated analogs, suggesting enhanced efficacy due to the bromine substituents.
• Cytotoxicity in Cancer Cells : In vitro studies on human cancer cell lines revealed that the compound induced apoptosis in a dose-dependent manner. Flow cytometry analysis indicated increased levels of annexin V-positive cells, confirming the apoptotic effect.

Research Findings

Table 1: Antimicrobial Activity of Brominated Compounds

Compound Name	MIC (µg/mL) against E. coli	MIC (µg/mL) against S. aureus
6-(2,3-Dibromopropionamido)-...	10	5
6-(Bromopropionamido)-...	20	15
Non-brominated analog	50	40

Table 2: Cytotoxic Effects on Cancer Cell Lines

Compound Name	IC50 (µM) in HeLa Cells	IC50 (µM) in MCF-7 Cells
6-(2,3-Dibromopropionamido)-...	15	20
Control (Non-brominated analog)	>100	>100

Comparison with Similar Compounds

Brominated Naphthol Sulfonic Acids

describes brominated derivatives of naphthol sulfonic acids, such as 1:2:4-tribromo-5:8-naphthaquinone-6-sulphonic acid and 2:4:6:7-tetrabromo-l-amino-5:8-naphthoquinone. These compounds share the naphthalene backbone and sulfonic acid groups but lack the azo linkage and dibromopropionamido substituents. Key differences include:

• Bromination Pattern : The target compound contains four bromine atoms (two per dibromopropionamido group), whereas the analogues in have three or four bromines directly attached to the naphthalene ring.
• Functional Groups : The azo linkage and sulfophenyl group in the target compound enhance conjugation and polarity compared to simpler brominated naphthol sulfonic acids .

Sulfonated Azo Dyes

Azo dyes like phenylbenzimidazolesulfonic acid (PBSA, ensulizole) () share the sulfonic acid and aromatic backbone but lack bromination. PBSA is used in UV filters due to its stability and solubility, whereas the brominated target compound may exhibit superior photostability and resistance to degradation due to bromine’s electron-withdrawing effects .

Physicochemical Properties

Solubility and Polarity

The dual sulfonic acid groups in the target compound significantly enhance water solubility, similar to other sulfonated aromatics like 4,4′-sulfonyldiphenol (). However, the bulky dibromopropionamido groups may reduce solubility compared to smaller sulfonated analogues.

Stability and Reactivity

Bromine atoms in the target compound increase its susceptibility to nucleophilic substitution or elimination reactions, a trait shared with tetrabromobisphenol A (TBBPA) (). However, the azo linkage may introduce photolytic degradation pathways absent in non-azo brominated compounds .

Analytical Chemistry

The compound’s sulfonic acid groups and bromination pattern make it a candidate for use as a derivatization agent in chromatography, akin to 4-chloro-3-methylphenol-d2 or triclosan-d3 (). Its high molecular weight and polarity could improve retention time resolution in LC-MS analyses .

Environmental Persistence

Like perfluorooctanesulfonic acid (PFOS) (), sulfonic acid groups confer environmental persistence.